Cas no 62261-25-0 (1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-
• CAS No: 62261-25-0
• MF: C₁₃H₁₆O₆S
• MW: 300.327543258667
• CID: 452038
• PubChem ID: 71388197
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-5-methyl-
• 2-tert-butylsulfonyl-5-methylbenzene-1,3-dicarboxylic acid
• 5-Methyl-2-(2-methylpropane-2-sulfonyl)benzene-1,3-dicarboxylic acid
• 2-(t-butylsulfonyl)-5-methylisophthalic acid
• DTXSID10810273
• 62261-25-0

• Inchi： 1S/C13H16O6S/c1-7-5-8(11(14)15)10(9(6-7)12(16)17)20(18,19)13(2,3)4/h5-6H,1-4H3,(H,14,15)(H,16,17)
• InChI Key： LEZAKKBPHMKEPF-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC(C)=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 300.06678
• Monoisotopic Mass: 300.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 108.74